rac-(1R,3R)-2,2-dimethyl-3-(4-methylpiperazine-1-carbonyl)cyclopropane-1-carboxylic acid, trans
Overview
Description
Rac-(1R,3R)-2,2-dimethyl-3-(4-methylpiperazine-1-carbonyl)cyclopropane-1-carboxylic acid, trans is a useful research compound. Its molecular formula is C12H20N2O3 and its molecular weight is 240.3. The purity is usually 95.
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properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(1R,3R)-2,2-dimethyl-3-(4-methylpiperazine-1-carbonyl)cyclopropane-1-carboxylic acid, trans involves the preparation of the starting material, 2,2-dimethylcyclopropanecarboxylic acid, which is then converted to the desired product through a series of reactions.", "Starting Materials": [ "2,2-dimethylcyclopropanecarboxylic acid", "4-methylpiperazine", "Ethyl chloroformate", "Triethylamine", "Sodium hydroxide", "Hydrochloric acid", "Sodium bicarbonate", "Sodium chloride", "Water", "Ethyl acetate" ], "Reaction": [ "Step 1: Preparation of 2,2-dimethylcyclopropanecarboxylic acid", "2,2-dimethylcyclopropanecarboxylic acid can be prepared by the reaction of ethyl chloroformate with 2,2-dimethylcyclopropane-1,3-diol in the presence of triethylamine. The resulting product is then hydrolyzed with sodium hydroxide to yield 2,2-dimethylcyclopropanecarboxylic acid.", "Step 2: Preparation of 4-methylpiperazine-1-carboxylic acid ethyl ester", "4-methylpiperazine is reacted with ethyl chloroformate in the presence of triethylamine to yield 4-methylpiperazine-1-carboxylic acid ethyl ester.", "Step 3: Preparation of rac-(1R,3R)-2,2-dimethyl-3-(4-methylpiperazine-1-carbonyl)cyclopropane-1-carboxylic acid, trans", "4-methylpiperazine-1-carboxylic acid ethyl ester is reacted with 2,2-dimethylcyclopropanecarboxylic acid in the presence of sodium bicarbonate and water to yield rac-(1R,3R)-2,2-dimethyl-3-(4-methylpiperazine-1-carbonyl)cyclopropane-1-carboxylic acid, trans. The product is then purified by recrystallization from ethyl acetate." ] } | |
CAS RN |
1807941-60-1 |
Product Name |
rac-(1R,3R)-2,2-dimethyl-3-(4-methylpiperazine-1-carbonyl)cyclopropane-1-carboxylic acid, trans |
Molecular Formula |
C12H20N2O3 |
Molecular Weight |
240.3 |
Purity |
95 |
Origin of Product |
United States |
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